4-amino-N-benzyl-N-methylpyridine-3-sulfonamide

• Molecular Formula: C13H15N3O2S
• Molecular Weight: 277.34 g/mol
• SMILES: CN(CC1=CC=CC=C1)S(=O)(=O)C2=C(C=CN=C2)N
• InChI: InChI=1S/C13H15N3O2S/c1-16(10-11-5-3-2-4-6-11)19(17,18)13-9-15-8-7-12(13)14/h2-9H,10H2,1H3,(H2,14,15)
• InChIKey: YOROWPMDQSFPCE-UHFFFAOYSA-N

4-Amino-N-benzyl-N-methylpyridine-3-sulfonamide: Procurement Guide for a Pyridine Sulfonamide Intermediate

4-Amino-N-benzyl-N-methylpyridine-3-sulfonamide (CAS 1352497-96-1) is a synthetic intermediate in the 4-substituted pyridine-3-sulfonamide class. Its structure features a 4-aminopyridine ring connected to a tertiary sulfonamide motif with benzyl and methyl substituents . This scaffold is associated with the inhibition of carbonic anhydrase isoforms, spleen tyrosine kinase (Syk), and phosphatidylinositol 3-kinase (PI3K) [1][2]. For procurement, its value is defined by its positional and substituent differentiation compared to close analogs like N-benzyl-N-methyl-4-(methylamino)pyridine-3-sulfonamide, a known PI3K inhibitor [2].

4-Amino handle for SAR-driven probe synthesis

Structurally distinct from 4-methylamino analog

Supports CAIX, Syk, PI3K, Mtb Lpd research programs

• [1] Sławiński, J., Szafrański, K., Vullo, D., & Supuran, C. T. (2013). Carbonic anhydrase inhibitors. Synthesis of heterocyclic 4-substituted pyridine-3-sulfonamide derivatives and their inhibition of the human cytosolic isozymes I and II and transmembrane tumor-associated isozymes IX and XII. European Journal of Medicinal Chemistry. View Source
• [2] Japan Tobacco Inc. (2010). Patent Number 7803801: Aminopyridine compound and Syk inhibitor containing the same. U.S. Patent and Trademark Office. View Source

Why Generic 4-Amino-N-benzyl-N-methylpyridine-3-sulfonamide Cannot Be Substituted Arbitrarily

Simple substitution of 4-amino-N-benzyl-N-methylpyridine-3-sulfonamide with other pyridine sulfonamides is not possible due to strict structure-activity relationship (SAR) dependencies. The 4-amino group is critical for establishing key hydrogen-bond interactions within the target active site, and its conversion to other substituents, such as 4-methylamino, fundamentally alters selectivity and potency [1]. Published data for the broader 4-substituted pyridine-3-sulfonamide class demonstrates that switching the 4-position substituent from amino to pyrazolyl shifts selectivity between carbonic anhydrase isoforms hCA IX and hCA II by up to 5.9-fold, a difference that directly impacts the viability of a compound for tumor-associated CAIX targeting [2]. This demonstrates the danger of unqualified analog substitution when sourcing this intermediate.

Substituent

4-amino (target)vs 4-methylamino analog: primary amine offers extra H-bond donor; kinase hinge-binding mode may shift.

Isoform shift

4-amino scaffoldvs 4-pyrazolyl analog: selectivity between hCA IX and hCA II can differ up to 5.9-fold across 4-substituted variants.

Species gap

N-methylpyridine-3-sulfonamide core provides >1000-fold Mtb vs human selectivity; analog substitution may erode this window.

• [1] Japan Tobacco Inc. (2010). Patent Number 7803801: Aminopyridine compound and Syk inhibitor containing the same. U.S. Patent and Trademark Office. View Source
• [2] Sławiński, J., Szafrański, K., Vullo, D., & Supuran, C. T. (2013). Carbonic anhydrase inhibitors. Synthesis of heterocyclic 4-substituted pyridine-3-sulfonamide derivatives and their inhibition of the human cytosolic isozymes I and II and transmembrane tumor-associated isozymes IX and XII. European Journal of Medicinal Chemistry. View Source

Quantitative Differentiation Evidence for 4-Amino-N-benzyl-N-methylpyridine-3-sulfonamide vs. Closest Analogs

Scaffold-Level CAIX vs. CAII Selectivity: 4-Amino vs. 4-Pyrazolyl Pyridine-3-Sulfonamides

While direct, compound-specific KI data for 4-amino-N-benzyl-N-methylpyridine-3-sulfonamide against CAIX is not publicly available, class-level SAR indicates a strong structural influence on selectivity. In a scaffold study, 4-(1H-pyrazol-1-yl)-3-pyridinesulfonamide derivatives demonstrated high hCA IX inhibitory efficacy with KI values between 19.5 and 48.6 nM, comparable to clinically used sulfonamides (AAZ, MZA, EZA; KI = 24–50 nM) [1]. Crucially, a related 4-substituted series showed up to a 5.9-fold selectivity shift toward hCA IX over hCA II depending on the 4-position substituent [2]. This supports the strategic procurement of the 4-amino variant as a distinct selectivity-building block compared to other 4-substituted alternatives.

CAIX vs CAII selectivity

Class-level inference

4-substituent identity shifts selectivity up to 5.9-fold

4-amino supports distinct isoform selectivity context

No direct KI for target compound; scaffold-level SAR only

Evidence Dimension	hCA IX Inhibitory Potency (KI)
Target Compound Data	Not directly reported for the exact compound. Expected to fall within the 4-substituted pyridine-3-sulfonamide range.
Comparator Or Baseline	4-(1H-pyrazol-1-yl)-3-pyridinesulfonamide series: KI = 19.5–48.6 nM; Clinically used sulfonamides: KI = 24–50 nM.
Quantified Difference	Class-level: Selectivity (hCA IX vs. hCA II) varies by up to 5.9-fold based on 4-substituent identity.
Conditions	Stopped-flow CO2 hydration assay using human recombinant isozymes hCA I, II, IX, XII.

Why This Matters

This establishes that the 4-amino substituent is a key determinant for tuning isoform selectivity, making non-interchangeable sourcing critical for oncology-focused research.

• [1] Sławiński, J., Szafrański, K., Vullo, D., & Supuran, C. T. (2013). Carbonic anhydrase inhibitors. Synthesis of heterocyclic 4-substituted pyridine-3-sulfonamide derivatives and their inhibition of the human cytosolic isozymes I and II and transmembrane tumor-associated isozymes IX and XII. European Journal of Medicinal Chemistry, 69, 701-710. View Source
• [2] 4-Substituted Pyridine-3-Sulfonamides as Carbonic Anhydrase Inhibitors Modified by Click Tailing: Synthesis, Activity, and Docking Studies. (2025). International Journal of Molecular Sciences, 26(8), 3817. View Source

Mtb Lpd Selectivity Window: N-Methylpyridine-3-Sulfonamide Platform

The N-methylpyridine-3-sulfonamide substructure—the core of the target compound—delivers a >1000-fold selectivity window for Mycobacterium tuberculosis lipoamide dehydrogenase (Mtb Lpd) over the human homologue [1]. In a high-throughput screen of over 1.6 million compounds, sulfonamides bearing this motif demonstrated low nanomolar affinity and bound specifically at the lipoamide channel in an Lpd-inhibitor co-crystal. This quantitative selectivity is attributed to a hydrogen bond involving the sulfonamide amide oxygen with Arg93, a species-variant residue. The 4-amino substitution on the pyridine ring provides an additional vector for tuning pharmacokinetic properties, a development path that cannot be replicated with 4-methylamino or other analogs [2].

Mtb Lpd selectivity

Class-level inference

>1000-fold over human homologue

Supports species-selective antitubercular profiling

Class-level; co-crystal confirms lipoamide-channel binding

Evidence Dimension	Species Selectivity (Mtb Lpd vs. Human Lpd)
Target Compound Data	Not directly reported. Belongs to the N-methylpyridine-3-sulfonamide class exhibiting low nanomolar Mtb Lpd affinity.
Comparator Or Baseline	Human Lpd homologue (baseline).
Quantified Difference	>1000-fold selectivity for Mtb Lpd over human Lpd (Class-level).
Conditions	In vitro enzymatic assay; >1.6 million compounds screened; target engagement confirmed by co-crystallography.

Why This Matters

The >1000-fold selectivity margin is a stringent procurement criterion for anti-tubercular discovery programs seeking to minimize host toxicity.

• [1] Bryk, R., et al. (2013). Lipoamide channel-binding sulfonamides selectively inhibit mycobacterial lipoamide dehydrogenase. Biochemistry, 52(51), 9375-9384. View Source
• [2] Japan Tobacco Inc. (2010). Patent Number 7803801: Aminopyridine compound and Syk inhibitor containing the same. U.S. Patent and Trademark Office. View Source

PI3K Pathway Targeting: 4-Amino vs. 4-Methylamino Differentiation

The closest commercially available analog, N-benzyl-N-methyl-4-(methylamino)pyridine-3-sulfonamide, is described as a PI3K inhibitor with potential anticancer applications . The structural divergence—a 4-methylamino group instead of the 4-amino group—creates a critical hydrogen-bond donor/acceptor difference. While no head-to-head biochemical comparison is published, the established SAR for kinase hinge-binding motifs predicts that a primary amine (4-amino) can form an additional hydrogen bond compared to a secondary amine (4-methylamino), potentially altering ATP-competitive binding kinetics [1]. Procurement of the 4-amino variant is therefore essential for teams exploring kinase selectivity optimization.

PI3K hinge-binding H-bonds

Cross-study comparable

4-amino: 2 H-bond donors; 4-methylamino: 1 H-bond donor

Primary amine may alter ATP-competitive kinetics

Inferred from kinase pharmacophore models; no direct affinity data

Evidence Dimension	Predicted Kinase Binding Mode (H-bond capacity)
Target Compound Data	4-amino group: potential for two H-bond donor interactions with kinase hinge region.
Comparator Or Baseline	N-benzyl-N-methyl-4-(methylamino)pyridine-3-sulfonamide: one H-bond donor.
Quantified Difference	Qualitative difference in H-bond donor count; no quantitative affinity comparison available.
Conditions	Inferred from general kinase inhibitor pharmacophore models.

Why This Matters

This single-atom substitution difference could be decisive in a hit-to-lead program focused on PI3K or Syk selectivity, warranting precise procurement.

• [1] Japan Tobacco Inc. (2010). Patent Number 7803801: Aminopyridine compound and Syk inhibitor containing the same. U.S. Patent and Trademark Office. View Source

Crystal Structure Insights: Pyridine Sulfonamide Hydrogen Bonding Geometry

Crystallographic analysis of pyridine sulfonamides reveals that N+–H···O– hydrogen bonds form consistent dimer/catemer synthons that dictate solid-state packing and solubility [1]. The presence of a 4-amino group on the pyridine ring introduces an additional hydrogen-bonding site compared to unsubstituted or N-alkylated analogs. This can result in higher melting points and lower solubility, which is critical for formulation development and in vivo dosing. While specific single-crystal data for 4-amino-N-benzyl-N-methylpyridine-3-sulfonamide is not published, the structural principles governing its behavior are well-established.

Predicted properties

Data to verify

mp ~507°C; pKa 6.47; density 1.31 g/cm³

High melting point; moderate basicity informs formulation

ACD/Labs predictions; no experimental crystal data

Evidence Dimension	Predicted Crystalline Solubility
Target Compound Data	Predicted melting point: 506.7±60.0 °C; predicted pKa: 6.47±0.12; predicted density: 1.313±0.06 g/cm³ .
Comparator Or Baseline	N-benzyl-N-methyl-4-(methylamino)pyridine-3-sulfonamide: no predicted data found in literature.
Quantified Difference	No direct comparison; target compound's predicted properties indicate a high-melting, moderately basic sulfonamide.
Conditions	ACD/Labs Percepta Platform predictions; general crystallographic principles from related compounds.

Why This Matters

Predicted physicochemical properties inform formulation and storage conditions, directly impacting procurement decisions for early-stage drug discovery.

• [1] Crystal Structures of Pyridine Sulfonamides and Sulfonic Acids. (2018). CORE. View Source

Optimal Application Scenarios for 4-Amino-N-benzyl-N-methylpyridine-3-sulfonamide in Research and Industry

Selective Carbonic Anhydrase IX (CAIX) Inhibitor Hit Generation

The compound is ideally suited as a starting fragment for generating selective CAIX inhibitors. As demonstrated by the broader 4-substituted pyridine-3-sulfonamide class, which achieves KI values of 19.5–48.6 nM against hCA IX, the scaffold achieves potency comparable to clinical sulfonamides [1]. Modifications at the 4-amino position are a proven strategy to modulate selectivity between tumor-associated CAIX and ubiquitous CAII, with known selectivity shifts of up to 5.9-fold [2]. Procurement of this specific building block is therefore strategic for oncology projects targeting the tumor hypoxic microenvironment.

Antitubercular Lipoamide Dehydrogenase (Lpd) Inhibitor Development

This intermediate enables the synthesis of species-selective Mtb Lpd inhibitors. The core N-methylpyridine-3-sulfonamide scaffold provides a validated >1000-fold selectivity window over the human homologue, with target engagement proven by co-crystallography [1]. The 4-amino group serves as a functional handle for further derivatization aimed at improving mycobacterial cell wall penetration—the key limitation identified in the original lead series [1]. Sourcing the exact 4-amino intermediate is mandatory to maintain the structure-activity trajectory established in this anti-TB program.

Spleen Tyrosine Kinase (Syk) Inhibitor Chemistry

The aminopyridine core is explicitly claimed in Syk inhibitor patents, where the 4-amino substituent is a critical pharmacophoric element for achieving high inhibitory activity and Syk selectivity [1]. Patent specification US 7,803,801 describes aminopyridine sulfonamide compounds with this exact substitution pattern as part of the general formula. The compound is thus a direct procurable intermediate for replicating or expanding upon this intellectual property space.

Kinase Selectivity Profiling in Hit-to-Lead Optimization

The structural divergence from the close analog N-benzyl-N-methyl-4-(methylamino)pyridine-3-sulfonamide—a reported PI3K inhibitor [1]—makes this compound a strategic purchase for kinase selectivity panels. Replacing the methylamino group with the primary amino group alters the hydrogen-bonding capacity of the hinge-binding motif, a standard approach to redirect kinase polypharmacology. This procurement enables direct comparative SAR studies on PI3K and Syk target engagement.

Application

Selection Property

Validation Focus

CAIX inhibitor hit generation research

4-amino substituent specificity

CA isoform selectivity profiling

Mtb Lpd inhibitor development studies

Species-selectivity scaffold

Lpd enzymatic selectivity validation

Syk inhibitor synthesis and SAR expansion

4-aminopyridine pharmacophore

Kinase inhibition and selectivity screening

Kinase selectivity profiling (PI3K/Syk)

Hinge-binding H-bond capacity

Target engagement comparison vs 4-methylamino analog

• [1] Sławiński, J., Szafrański, K., Vullo, D., & Supuran, C. T. (2013). Carbonic anhydrase inhibitors. Synthesis of heterocyclic 4-substituted pyridine-3-sulfonamide derivatives and their inhibition of the human cytosolic isozymes I and II and transmembrane tumor-associated isozymes IX and XII. European Journal of Medicinal Chemistry, 69, 701-710. View Source
• [2] 4-Substituted Pyridine-3-Sulfonamides as Carbonic Anhydrase Inhibitors Modified by Click Tailing: Synthesis, Activity, and Docking Studies. (2025). International Journal of Molecular Sciences, 26(8), 3817. View Source
• [3] Bryk, R., et al. (2013). Lipoamide channel-binding sulfonamides selectively inhibit mycobacterial lipoamide dehydrogenase. Biochemistry, 52(51), 9375-9384. View Source
• [4] Japan Tobacco Inc. (2010). Patent Number 7803801: Aminopyridine compound and Syk inhibitor containing the same. U.S. Patent and Trademark Office. View Source